Cas no 26912-46-9 (Poly(oxy-1,2-ethanediyl),a-phosphono-w-(4-nonylphenoxy)-)

• Product Name: Poly(oxy-1,2-ethanediyl),a-phosphono-w-(4-nonylphenoxy)-
• CAS No: 26912-46-9
• MF: C₁₇H₂₉O₅P
• MW: 344.382926702499
• CID: 277146
• Update Time: 2024-01-27

Poly(oxy-1,2-ethanediyl),a-phosphono-w-(4-nonylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Poly(oxy-1,2-ethanediyl),a-phosphono-w-(4-nonylphenoxy)-
• 2-(4-nonylphenoxy)ethyl dihydrogen phosphate
• phosphated nonylphenolethoxylate

• Inchi： 1S/C17H29O5P/c1-2-3-4-5-6-7-8-9-16-10-12-17(13-11-16)21-14-15-22-23(18,19)20/h10-13H,2-9,14-15H2,1H3,(H2,18,19,20)
• InChI Key： CXSNERSEZWNXBN-UHFFFAOYSA-N
• SMILES： P(OCCOC1=CC=C(CCCCCCCCC)C=C1)(O)(O)=O

Computed Properties

• Exact Mass: 344.17537
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7

Experimental Properties

• PSA: 75.99